Cas no 145525-27-5 ((S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline)

(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline is a chiral intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a Boc-protected amine and a formyl group at the 3-position, making it a versatile precursor for the preparation of bioactive compounds, particularly in the synthesis of tetrahydroisoquinoline-based alkaloids and drug candidates. The Boc group ensures stability during synthetic transformations, while the formyl functionality allows for further derivatization via condensation or reduction reactions. This compound is valued for its high enantiopurity, which is critical for stereoselective synthesis. Its well-defined reactivity profile and compatibility with a range of reaction conditions make it a reliable building block for complex molecular architectures.
(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline structure
145525-27-5 structure
Product Name:(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline
CAS No:145525-27-5
MF:C15H19NO3
MW:261.316264390945
MDL:MFCD06738675
CID:101587
PubChem ID:22861260
Update Time:2025-06-09

(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • (S)-3-FORMYL-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 2(1H)-Isoquinolinecarboxylicacid, 3-formyl-3,4-dihydro-, 1,1-dimethylethyl ester, (3S)-
    • 2-Boc-1,2,3,4-tetrahydroisoquinoline-3-aldehyde
    • 3-formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
    • N-Boc-1,2,3,4-tetrahydroisoquinoline-3-carboxaldehyde
    • (S)-2-Boc-3-formyl-1,2,3,4-tetrahydroisoquinoline
    • 3(S)-FORMYL-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • Boc-Tic-Merrifield Resin (100-200 mesh, > 0.5 mmol/g)
    • 2(1H)-Isoquinolinecarboxylic acid, 3-formyl-3,4-dihydro-, 1,1-dimethylethyl ester, (3S)-
    • SCHEMBL3920405
    • C92096
    • (S)-2-Boc-3-formyl-1,2,3,4-tetrahydroisoquinoline ee
    • C91121
    • 145525-27-5
    • MFCD06738675
    • DTXSID20628684
    • A884606
    • tert-butyl (3S)-3-formyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
    • tert-Butyl (3S)-3-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • 3(S)-Formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid t-butyl ester
    • F80007
    • (S)-tert-Butyl3-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • VFA52527
    • RQBSVZLMTABKNG-ZDUSSCGKSA-N
    • tert-butyl (S)-3-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • (3s)-n-boc-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde
    • tert-butyl (3S)-3-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • MFCD00801394
    • CS-0340287
    • (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline
    • MDL: MFCD06738675
    • Inchi: 1S/C15H19NO3/c1-15(2,3)19-14(18)16-9-12-7-5-4-6-11(12)8-13(16)10-17/h4-7,10,13H,8-9H2,1-3H3/t13-/m0/s1
    • InChI Key: RQBSVZLMTABKNG-ZDUSSCGKSA-N
    • SMILES: O(C(N1CC2C=CC=CC=2C[C@H]1C=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 261.13600
  • Monoisotopic Mass: 261.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61000
  • LogP: 2.48520

(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0133-1g
3(S)-Formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
145525-27-5 96%
1g
8310.82CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0133-5g
3(S)-Formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
145525-27-5 96%
5g
33904.74CNY 2021-05-07
Chemenu
CM144474-1g
3(S)-Formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
145525-27-5 95%
1g
$*** 2023-03-30
abcr
AB537101-1 g
3(S)-Formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid t-butyl ester
145525-27-5
1g
€1,606.40 2022-07-29
TRC
B656068-10mg
(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline
145525-27-5
10mg
$ 50.00 2022-06-07
TRC
B656068-50mg
(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline
145525-27-5
50mg
$ 160.00 2022-06-07
TRC
B656068-100mg
(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline
145525-27-5
100mg
$ 230.00 2022-06-07
Chemenu
CM144474-1g
3(S)-Formyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
145525-27-5 95%
1g
$505 2021-08-05
Alichem
A189005864-250mg
(S)-tert-Butyl 3-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
145525-27-5 95%
250mg
$237.60 2022-04-02
Alichem
A189005864-1g
(S)-tert-Butyl 3-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
145525-27-5 95%
1g
$475.24 2022-04-02

(S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline Production Method

Additional information on (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline

Introduction to (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline (CAS No. 145525-27-5)

The compound (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline (CAS No. 145525-27-5) is a highly significant molecule in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline family, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a formyl group at the 3-position makes this molecule particularly intriguing for synthetic chemists and biologists alike.

Tetrahydroisoquinolines are known for their structural similarity to many natural alkaloids and have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The stereochemistry of tetrahydroisoquinolines is also crucial, with the (S)-configuration often showing enhanced biological activity compared to its (R)-counterpart. In this context, the enantiomerically pure form (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline is of particular interest.

The Boc group in the molecule serves as a protecting group for the amine functionality, allowing for selective reactions at other sites without affecting the amine. This is particularly useful in multi-step synthetic routes where orthogonal functional group transformations are required. The formyl group at the 3-position provides a reactive site for further derivatization, enabling the introduction of various functional groups through condensation reactions or other formylation techniques.

Recent advancements in synthetic methodologies have made it possible to access complex tetrahydroisoquinoline derivatives more efficiently. One such method involves the use of palladium-catalyzed cross-coupling reactions, which have revolutionized the construction of biaryl systems. These reactions allow for the precise assembly of intricate molecular frameworks from simpler precursors, making them invaluable tools in medicinal chemistry.

In terms of biological activity, derivatives of tetrahydroisoquinolines have shown promise in various preclinical studies. For instance, some tetrahydroisoquinoline analogs have demonstrated neuroprotective effects by modulating neurotransmitter systems. This has led to their investigation as potential therapeutic agents for neurodegenerative diseases such as Parkinson's and Alzheimer's disease. The specific arrangement of functional groups on the tetrahydroisoquinoline core can significantly influence its pharmacological profile, making structure-activity relationship studies essential for rational drug design.

The synthesis of enantiomerically pure tetrahydroisoquinolines is often challenging due to the complexity of their stereochemistry. However, advances in asymmetric synthesis have made it possible to produce these compounds with high enantiomeric purity. Chiral auxiliaries and catalysts play a crucial role in these processes by directing the reaction towards one enantiomer over another. The use of such methods has enabled researchers to explore the full potential of tetrahydroisoquinoline derivatives without being hampered by racemic impurities.

Computational chemistry has also played an increasingly important role in the study of tetrahydroisoquinolines. Molecular modeling techniques can provide insights into the binding modes of these compounds with biological targets, helping to predict their pharmacological activity and optimize their design. Additionally, computational methods can aid in identifying new synthetic routes by predicting reaction outcomes before experimental trials are conducted.

The versatility of (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline lies in its ability to serve as a building block for more complex molecules. By introducing additional functional groups or modifying existing ones, researchers can generate libraries of derivatives with tailored biological properties. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, (S)-2-Boc-3-Formyl-1,2,3,4-Tetrahydroisoquinoline (CAS No. 145525-27-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists seeking to explore new therapeutic avenues. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk